Cas no 1805949-68-1 (Ethyl 5-bromomethyl-3-cyano-2-methylbenzoate)

Ethyl 5-bromomethyl-3-cyano-2-methylbenzoate structure
1805949-68-1 structure
Product Name:Ethyl 5-bromomethyl-3-cyano-2-methylbenzoate
CAS No:1805949-68-1
MF:C12H12BrNO2
MW:282.133182525635
CID:4948025
Update Time:2025-09-26

Ethyl 5-bromomethyl-3-cyano-2-methylbenzoate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 5-bromomethyl-3-cyano-2-methylbenzoate
    • Inchi: 1S/C12H12BrNO2/c1-3-16-12(15)11-5-9(6-13)4-10(7-14)8(11)2/h4-5H,3,6H2,1-2H3
    • InChI Key: NGLYJSRGXCKPGQ-UHFFFAOYSA-N
    • SMILES: BrCC1C=C(C#N)C(C)=C(C(=O)OCC)C=1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 297
  • XLogP3: 2.8
  • Topological Polar Surface Area: 50.1

Ethyl 5-bromomethyl-3-cyano-2-methylbenzoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A015017468-250mg
Ethyl 5-bromomethyl-3-cyano-2-methylbenzoate
1805949-68-1 97%
250mg
504.00 USD 2021-06-18
Alichem
A015017468-500mg
Ethyl 5-bromomethyl-3-cyano-2-methylbenzoate
1805949-68-1 97%
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855.75 USD 2021-06-18
Alichem
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Ethyl 5-bromomethyl-3-cyano-2-methylbenzoate
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1,504.90 USD 2021-06-18
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